Cas no 916172-50-4 (1H-Pyrrolo[2,3-b]pyridine, 4-(6-fluoro-2-pyridinyl)-)

1H-Pyrrolo[2,3-b]pyridine, 4-(6-fluoro-2-pyridinyl)- structure
916172-50-4 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine, 4-(6-fluoro-2-pyridinyl)-
CAS No:916172-50-4
MF:C12H8FN3
MW:213.210425376892
CID:1966291
PubChem ID:11999615
Update Time:2025-04-21

1H-Pyrrolo[2,3-b]pyridine, 4-(6-fluoro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine, 4-(6-fluoro-2-pyridinyl)-
    • 4-(6-fluoropyridin-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • 916172-50-4
    • SCHEMBL1718593
    • DB-294796
    • Inchi: 1S/C12H8FN3/c13-11-3-1-2-10(16-11)8-4-6-14-12-9(8)5-7-15-12/h1-7H,(H,14,15)
    • InChI Key: JSNCRUDROUTYBO-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C2C=CN=C3C=2C=CN3)=N1

Computed Properties

  • Exact Mass: 213.07022543Da
  • Monoisotopic Mass: 213.07022543Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 41.6Ų
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